Cas no 1207460-89-6 (Njaoaminium A; Homologue (R1 = R2 = CH3))
1207460-89-6 structure
Product Name:Njaoaminium A; Homologue (R1 = R2 = CH3)
CAS No:1207460-89-6
MF:C32H48N2
MW:460.736928939819
CID:6711036
Update Time:2024-03-02
Njaoaminium A; Homologue (R1 = R2 = CH3) Chemical and Physical Properties
Names and Identifiers
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- Njaoaminium A; Homologue (R1 = R2 = CH3)
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- Inchi: 1S/C32H48N2/c1-29-17-11-7-3-5-9-14-20-32-22-16-24-34(28-32)26-30(2)18-12-8-4-6-10-13-19-31-21-15-23-33(25-29)27-31/h5-6,9-10,15-16,21-24,27-30H,3-4,7-8,11-14,17-20,25-26H2,1-2H3/q+2
- InChI Key: ZBKHVXUCROQAJD-UHFFFAOYSA-N
- SMILES: CC1C[N+]2C=C(C=CC=2)CCC=CCCCCC(C)C[N+]2C=C(C=CC=2)CCC=CCCCC1
Njaoaminium A; Homologue (R1 = R2 = CH3) Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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